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Compound of Interest

Compound Name: Mat2A-IN-5

Cat. No.: B15587215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro use of Mat2A-IN-5, a

potent inhibitor of Methionine Adenosyltransferase 2A (MAT2A). This document outlines

detailed protocols for key experiments, recommended concentration ranges, and data

presentation guidelines to facilitate the investigation of Mat2A-IN-5's therapeutic potential,

particularly in cancers with MTAP (methylthioadenosine phosphorylase) deletion.

Introduction
Methionine Adenosyltransferase 2A (MAT2A) is a critical enzyme that catalyzes the synthesis

of S-adenosylmethionine (SAM), the universal methyl donor for a vast array of cellular

methylation reactions. In cancers characterized by the deletion of the MTAP gene, a synthetic

lethal relationship with MAT2A has been established. MTAP deficiency leads to the

accumulation of methylthioadenosine (MTA), a partial inhibitor of the protein arginine

methyltransferase 5 (PRMT5). This renders MTAP-deleted cancer cells highly dependent on

MAT2A for the production of SAM to maintain essential PRMT5 activity. Inhibition of MAT2A in

this context leads to a critical depletion of SAM, further suppressing PRMT5 function and

resulting in selective cancer cell death. Mat2A-IN-5 is a tool compound for studying this

synthetic lethal interaction.
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While specific IC50 values for Mat2A-IN-5 are not publicly available, the following tables

summarize the reported activities of other potent and selective MAT2A inhibitors, which can be

used as a reference for designing experiments with Mat2A-IN-5.

Table 1: Biochemical Activity of Representative MAT2A Inhibitors

Compound Assay Type Target IC50 (nM) Reference

SCR-7952
Enzymatic

Inhibition
MAT2A 18.7 [1]

AG-270
Enzymatic

Inhibition
MAT2A 68.3 [1]

Table 2: Cellular Activity of Representative MAT2A Inhibitors in MTAP-deficient Cell Lines

Compound Cell Line
MTAP
Status

Assay Type IC50 (nM) Reference

SCR-7952 HCT116 MTAP-/-

Anti-

proliferation

(6-day)

34.4 ---

AG-270 HCT116 MTAP-/-

Anti-

proliferation

(6-day)

300.4 ---

Compound

28
HCT116

MTAP

knockout

Anti-

proliferation
250 [2]

Compound

17
HCT116 MTAP-/-

Anti-

proliferation
1400 [3]
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Seed MTAP-/- and MTAP+/+
cells in 96-well plates

Incubate overnight
(37°C, 5% CO2)

Prepare serial dilutions
of Mat2A-IN-5

Treat cells with Mat2A-IN-5
(and vehicle control)

Incubate for 72-120 hours

Add cell viability reagent
(e.g., MTT, CellTiter-Glo)

Incubate as per
manufacturer's protocol

Measure absorbance or
luminescence

Calculate IC50 values and
determine selectivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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